N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide;hydrochloride
• InChI: InChI=1S/C20H20N4O2S2.ClH/c1-23(2)8-9-24(19(25)13-4-6-15-17(10-13)27-12-21-15)20-22-16-7-5-14(26-3)11-18(16)28-20;/h4-7,10-12H,8-9H2,1-3H3;1H
• InChI Key: LCLOBPFGDQQOHF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)C3=CC4=C(C=C3)N=CS4.Cl
• Molecular Formula: C20H21ClN4O2S2
• Molecular Weight: 449.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H21ClN4O2S2 and its molecular weight is 448.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Drug Development

One of the primary applications of N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide hydrochloride and related compounds is in the field of chemical synthesis and drug development. These compounds are used as intermediates in the synthesis of a wide range of heterocyclic compounds that exhibit various biological activities. For example, Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds were synthesized as COX-1/COX-2 inhibitors and displayed high inhibitory activity, analgesic activity, and anti-inflammatory activity, with some compounds showing higher efficacy than standard drugs such as sodium diclofenac (Abu‐Hashem et al., 2020).

Antimicrobial and Anticancer Research

Further, the structural modification of benzothiazole derivatives, including the synthesis of carboxamide derivatives, has been explored for antimicrobial and anticancer applications. Patel et al. (2011) reported the synthesis and antimicrobial activity of new pyridine derivatives, illustrating the versatility of benzothiazole derivatives in creating compounds with variable and modest activity against bacteria and fungi (Patel et al., 2011). Similarly, the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones by Deady et al. (2005) demonstrated potent cytotoxicity against murine P388 leukemia and Lewis lung carcinoma, with some derivatives showing curative effects in colon 38 tumors in mice at very low doses, highlighting their potential as antitumor agents (Deady et al., 2005).

Corrosion Inhibition

Another interesting application area is the use of benzothiazole derivatives as corrosion inhibitors. Hu et al. (2016) synthesized two benzothiazole derivatives to study their corrosion inhibiting effect against steel in a 1 M HCl solution. Their research found that these inhibitors offered extra stability and higher inhibition efficiencies against steel corrosion than previously reported benzothiazole family inhibitors, demonstrating the broad utility of these compounds beyond biomedical applications (Hu et al., 2016).